Cas no 1690476-33-5 (5-methyl-1-(4-methylpentyl)-1H-pyrazol-3-amine)

• Product Name: 5-methyl-1-(4-methylpentyl)-1H-pyrazol-3-amine
• CAS No: 1690476-33-5
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 6263785
• PubChem ID: 165856030
• Update Time: 2025-10-24

5-methyl-1-(4-methylpentyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-(4-methylpentyl)-1H-pyrazol-3-amine
• EN300-1108182
• 1690476-33-5

• Inchi： 1S/C10H19N3/c1-8(2)5-4-6-13-9(3)7-10(11)12-13/h7-8H,4-6H2,1-3H3,(H2,11,12)
• InChI Key： BVJVYYRZFGSUMN-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC(N)=N1)CCCC(C)C

Computed Properties

• Exact Mass: 181.157897619g/mol
• Monoisotopic Mass: 181.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 5-methyl-1-(4-methylpentyl)-1H-pyrazol-3-amine

5-Methyl-1-(4-Methylpentyl)-1H-Pyrazol-3-Amine: A Comprehensive Overview

5-Methyl-1-(4-Methylpentyl)-1H-Pyrazol-3-Amine (CAS No. 1690476-33-5) is a compound of significant interest in the field of organic chemistry and materials science. This compound, with its unique structure, has garnered attention due to its potential applications in drug development, agrochemicals, and advanced materials. Recent studies have highlighted its role in modulating biological pathways and its ability to serve as a versatile building block in synthetic chemistry.

The molecular structure of 5-methyl-1-(4-methylpentyl)-1H-pyrazol-3-amine is characterized by a pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms. The substituents on the pyrazole ring include a methyl group at position 5 and a 4-methylpentyl group at position 1, which contributes to the compound's hydrophobicity and stability. This structure makes it an ideal candidate for exploring interactions with biological targets, such as enzymes and receptors.

Recent research has focused on the synthesis and characterization of 5-methyl-1-(4-methylpentyl)-1H-pyrazol-3-amine using advanced techniques like microwave-assisted synthesis and catalytic hydrogenation. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for downstream applications. The compound's stability under various conditions has been extensively studied, revealing its resistance to thermal degradation and oxidative stress.

In terms of biological activity, 5-methyl-1-(4-methylpentyl)-1H-pyrazol-3-amine has shown promising results in preclinical studies as a potential modulator of kinase activity. Its ability to inhibit specific kinases involved in cellular signaling pathways suggests its potential as a lead compound for developing targeted therapies in oncology and inflammation-related diseases.

Moreover, the compound's role in agrochemicals has been explored, particularly as a potential fungicide or herbicide. Studies indicate that 5-methyl-1-(4-methylpentyl)-1H-pyrazol-3-amine can disrupt key metabolic pathways in plant pathogens, offering a novel approach to crop protection.

From a materials science perspective, 5-methyl-1-(4-methylpentyl)-1H-pyrazol-3-amine has been investigated for its potential in polymer synthesis and as a component in advanced materials like conductive polymers and nanocomposites. Its unique electronic properties make it a valuable additive in enhancing the performance of these materials.

The environmental impact of 5-methyl-1-(4-methylpentyl)-1H-pyrazol-3-amine has also been assessed, with studies focusing on its biodegradability and toxicity profiles. Results suggest that under controlled conditions, the compound exhibits low toxicity to aquatic organisms, which is crucial for its consideration in agricultural and industrial applications.

In conclusion, 5-Methyl-1-(4-Methylpentyl)-1H-Pyrazol-3-Amine (CAS No. 1690476-33) is a multifaceted compound with diverse applications across various scientific domains. Its structural versatility, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in future research and development efforts.